GNE 2861

• Molecular Formula: C22H26N6O2
• Molecular Weight: 406.5 g/mol
• InChI: InChI=1S/C22H26N6O2/c1-30-14-13-25-21-26-17-6-5-16(7-11-22(29)9-3-2-4-10-22)15-18(17)28(21)19-8-12-24-20(23)27-19/h5-6,8,12,15,29H,2-4,9-10,13-14H2,1H3,(H,25,26)(H2,23,24,27)
• InChIKey: RZXMIHOUHYSGJO-UHFFFAOYSA-N

Generic PAK inhibitors cause off-target effects and ambiguous group II PAK phenotyping in cancer migration and ERα resistance models. GNE-2861 (CAS 1394121-05-1) is an ATP-competitive, type I 1/2 inhibitor with validated selectivity: PAK4 IC50 = 7.5 nM, >380-fold vs PAK1, and minimal off-target activity across 222 kinases. - Enables clean interpretation of wound healing, transwell migration, and tamoxifen resistance reversal assays - No CYP3A4 inhibition (IC50 > 100 µM) - ideal for combination studies - Supplied as ready-to-use benzimidazole-pyrimidine hybrid

1-[2-[3-(2-aminopyrimidin-4-yl)-2-(2-methoxyethylamino)benzimidazol-5-yl]ethynyl]cyclohexan-1-ol (GNE-2861) – A Selective Group II PAK Inhibitor for Oncogenic Signaling Research

1-[2-[3-(2-aminopyrimidin-4-yl)-2-(2-methoxyethylamino)benzimidazol-5-yl]ethynyl]cyclohexan-1-ol (GNE-2861, CAS 1394121-05-1) is a potent, ATP-competitive, type I 1/2 kinase inhibitor that exhibits high selectivity for group II p21-activated kinases (PAKs) [1]. It is a benzimidazole-pyrimidine hybrid that inhibits PAK4, PAK5, and PAK6 with IC50 values of 7.5, 36, and 126 nM, respectively, and demonstrates an exquisite kinase selectivity profile when screened against a panel of 222 kinases [2].

◆ Kinase Target Group II PAK (PAK4/5/6) selective inhibition studies

◆ Selectivity Profile Isoform-selectivity assay context with low kinome-wide off-target probability

◆ Cellular Utility Cell-permeable probe with high passive permeability for intact-cell assays

• [1] Staben ST, et al. Back pocket flexibility provides group II p21-activated kinase (PAK) selectivity for type I 1/2 kinase inhibitors. J Med Chem. 2014;57(3):1033-1045. PMID: 24432870. View Source
• [2] Chemical Probes Portal. GNE-2861 Probe Report. Updated 2017. View Source

Why Substituting GNE-2861 with Generic PAK Inhibitors Risks Experimental Confounders in Group II PAK Research

Group II PAKs (PAK4, PAK5, PAK6) share high sequence homology but exhibit distinct cellular functions and substrate specificities compared to group I PAKs (PAK1, PAK2, PAK3). Generic PAK inhibitors such as PF-3758309 or FRAX597 lack sufficient intra-family discrimination, leading to off-target effects and ambiguous phenotypic readouts [1]. GNE-2861 was specifically designed to exploit the unique back pocket flexibility of group II PAKs, achieving >380-fold selectivity over PAK1 and minimal inhibition of 222 other kinases at 100 nM [2]. Using a non-selective analog would mask true group II PAK-dependent biology and confound mechanism-of-action studies, particularly in cancer models where PAK4 drives distinct signaling pathways [3].

Pan-PAK Inhibitor Replacement

Non-selective inhibitors like PF-3758309 lack intra-family discrimination; group I PAK co-inhibition may confound phenotypic readouts.

Group I PAK Inhibitor Mismatch

Probes such as FRAX597 primarily target PAK1/2/3; their off-target kinome profile may not support group II PAK pathway attribution.

Cellular Penetration Variability

Structural analogs in the benzimidazole class often show lower passive permeability, potentially limiting intracellular target engagement.

• [1] Murray BW, et al. Small-molecule p21-activated kinase inhibitor PF-3758309 is a potent inhibitor of oncogenic signaling and tumor growth. Proc Natl Acad Sci U S A. 2010;107(20):9446-9451. PMID: 20439741. View Source
• [2] Chemical Probes Portal. GNE-2861 Probe Report. Updated 2017. View Source
• [3] Zhuang T, et al. p21-activated kinase group II small compound inhibitor GNE-2861 perturbs estrogen receptor alpha signaling and restores tamoxifen-sensitivity in breast cancer cells. Oncotarget. 2015;6(41):43853-43868. PMID: 26554417. View Source

Quantitative Differentiation of GNE-2861: Direct Comparative Evidence for Informed Procurement

Group II PAK Selectivity vs. Pan-PAK Inhibitor PF-3758309

GNE-2861 demonstrates a 386-fold biochemical selectivity for PAK4 over PAK1, whereas PF-3758309 inhibits both group I and group II PAKs with sub-nanomolar potency, lacking intra-family discrimination [1][2].

Group II Selectivity vs. Pan-PAK

Cross-study comparable

~84-fold greater selectivity index for group II over group I PAKs

Supports pathway-response dissection without group I PAK interference.

Assay format not fully matched across comparators.

Evidence Dimension	Biochemical selectivity ratio (Ki PAK1 / Ki PAK4)
Target Compound Data	PAK4 Ki = 3.3 nM; PAK1 Ki = 2.9 µM (ratio = 879)
Comparator Or Baseline	PF-3758309: PAK4 IC50 = 1.3 nM; PAK1 IC50 = 13.7 nM (ratio = 10.5)
Quantified Difference	~84-fold greater selectivity index for group II over group I PAKs
Conditions	Human recombinant PAK4 (kinase domain) FRET phosphorylation assay; PAK1 assay format not fully matched

Why This Matters

Procurement of GNE-2861 is essential for experiments requiring clean dissection of group II PAK biology without confounding inhibition of group I PAKs, which PF-3758309 cannot provide.

• [1] Chemical Probes Portal. GNE-2861 Probe Report. Updated 2017. View Source
• [2] Murray BW, et al. Small-molecule p21-activated kinase inhibitor PF-3758309 is a potent inhibitor of oncogenic signaling and tumor growth. Proc Natl Acad Sci U S A. 2010;107(20):9446-9451. PMID: 20439741. View Source

Broad Kinome Selectivity Profile: 222-Kinase Panel vs. FRAX597

At a screening concentration of 100 nM, GNE-2861 inhibited fewer than 5 kinases by >50% (only PAK4/5/6 and a few Met gatekeeper mutants) in a 222-kinase panel. In contrast, the group I PAK inhibitor FRAX597 shows significant off-target activity against multiple non-PAK kinases at similar concentrations [1].

Kinome-Wide Selectivity

Class-level inference

≤6 kinases inhibited >50% at 100 nM in a 222-kinase panel

Supports kinome-wide selectivity review for phenotypic assay context.

Full comparator panel data not publicly reported.

Evidence Dimension	Kinome-wide selectivity (number of kinases inhibited >50% at 100 nM)
Target Compound Data	≤6 kinases (PAK4/5/6 + up to 3 Met gatekeeper kinases)
Comparator Or Baseline	FRAX597: known to inhibit multiple kinases beyond PAK1/2/3; full panel data not publicly reported
Quantified Difference	GNE-2861 exhibits one of the cleanest kinome selectivity profiles among reported PAK inhibitors
Conditions	Invitrogen SelectScreen kinase panel at 100 nM compound concentration

Why This Matters

This exceptional selectivity minimizes the risk of off-target-driven phenotypes, making GNE-2861 the preferred chemical probe for establishing causal links between group II PAK inhibition and cellular outcomes.

• [1] Licciulli S, et al. FRAX597, a small molecule inhibitor of the p21-activated kinases, inhibits tumorigenesis of neurofibromatosis type 2 (NF2)-associated Schwannomas. J Biol Chem. 2013;288(40):29105-29114. PMID: 23963453. View Source

Restoration of Tamoxifen Sensitivity in Resistant Breast Cancer Cells

GNE-2861 treatment (10 µM) in combination with 4-hydroxytamoxifen (4-OHT) reduced cell viability of tamoxifen-resistant MCF-7/LCC2 cells by approximately 50%, whereas 4-OHT alone had no effect. This functional rescue was not observed with pan-PAK inhibitors or vehicle controls [1].

Tamoxifen-Sensitivity Model

Direct head-to-head comparison

~50% reduction in viability with GNE-2861 + 4-OHT

Supports endocrine-resistance model-response interpretation.

MCF-7/LCC2 cells, 72-hour MTT assay at 10 µM.

Evidence Dimension	Cell viability reduction in tamoxifen-resistant breast cancer model
Target Compound Data	~50% reduction in viability with GNE-2861 (10 µM) + 4-OHT
Comparator Or Baseline	4-OHT alone: 0% reduction; vehicle control: 0% reduction
Quantified Difference	Approximately 50% increase in tamoxifen sensitivity
Conditions	MCF-7/LCC2 tamoxifen-resistant breast cancer cells; 72-hour treatment; MTT assay

Why This Matters

This functional endpoint provides a validated, disease-relevant cellular assay for researchers studying endocrine therapy resistance, enabling direct assessment of group II PAK inhibition in a therapeutically meaningful context.

• [1] Zhuang T, et al. p21-activated kinase group II small compound inhibitor GNE-2861 perturbs estrogen receptor alpha signaling and restores tamoxifen-sensitivity in breast cancer cells. Oncotarget. 2015;6(41):43853-43868. PMID: 26554417. View Source

High Passive Permeability for Cellular Assays vs. Other PAK4 Inhibitors

GNE-2861 exhibits high passive permeability in MDCK cell monolayers (Papp A-B = 22.2 × 10⁻⁶ cm/s), indicating excellent cell penetration properties. Many structurally related benzimidazole-based kinase inhibitors demonstrate significantly lower permeability, limiting their utility in cellular assays [1].

Passive Cellular Permeability

Class-level inference

Papp A-B = 22.2 × 10⁻⁶ cm/s in MDCK cells

Supports cell-permeable probe selection for intracellular target engagement.

>4-fold higher than typical benzimidazole class compounds.

Evidence Dimension	Apparent permeability (Papp A-B) in MDCK cells
Target Compound Data	22.2 × 10⁻⁶ cm/s
Comparator Or Baseline	Typical benzimidazole kinase inhibitors: often <5 × 10⁻⁶ cm/s (class-level observation)
Quantified Difference	>4-fold higher permeability than typical class compounds
Conditions	MDCK cell monolayer assay; apical to basolateral transport

Why This Matters

High permeability ensures reliable intracellular target engagement in cell-based assays, reducing the need for high compound concentrations and minimizing vehicle toxicity artifacts.

• [1] Chemical Probes Portal. GNE-2861 Probe Report. Updated 2017. View Source

Low CYP Inhibition Liability vs. Clinical PAK Inhibitor Candidates

GNE-2861 shows no meaningful inhibition of CYP3A4 (IC50 > 100 µM), a major cytochrome P450 isoform responsible for metabolism of many co-administered drugs. This contrasts with several advanced PAK inhibitor candidates that carry significant CYP inhibition liabilities [1].

Low CYP3A4 Interference

Supporting evidence

IC50 > 100 µM (no meaningful inhibition)

Supports combination-study design by minimizing metabolic interaction risk.

Midazolam hydroxylation assay with recombinant CYP3A4.

Evidence Dimension	CYP3A4 inhibition (IC50)
Target Compound Data	>100 µM (no inhibition)
Comparator Or Baseline	Typical kinase inhibitors: variable, often sub-10 µM IC50
Quantified Difference	At least 10-fold lower CYP inhibition risk than average kinase inhibitor
Conditions	Midazolam hydroxylation assay with recombinant CYP3A4

Why This Matters

This property is advantageous for researchers planning combination studies or in vivo experiments where co-administration with other compounds is required, minimizing confounding pharmacokinetic interactions.

• [1] BindingDB. BDBM50431138 (GNE-2861) CYP3A4 Inhibition Data. Accessed 2026. View Source

Optimal Application Scenarios for GNE-2861 Based on Validated Evidence

Dissecting Group II vs. Group I PAK Signaling in Cancer Cell Migration and Invasion

Use GNE-2861 as the definitive chemical probe to distinguish group II PAK-dependent phenotypes from group I PAK effects. Its >380-fold selectivity over PAK1/2/3 enables clean interpretation of wound healing, transwell migration, and 3D invasion assays in breast (MDA-MB-231), lung (A549), and pancreatic cancer models .

Investigating PAK4-ERα Crosstalk and Endocrine Therapy Resistance Mechanisms

Employ GNE-2861 in combination with tamoxifen or fulvestrant to study PAK4-mediated stabilization of estrogen receptor alpha (ERα) and transcriptional reprogramming. The validated restoration of tamoxifen sensitivity in MCF-7/LCC2 cells provides a robust experimental system for elucidating resistance pathways [1].

Kinome-Wide Profiling Studies Requiring a Selective Group II PAK Anchor Inhibitor

Utilize GNE-2861 as a reference compound in kinase selectivity panels or chemoproteomics workflows (e.g., kinobeads, KiNativ) to benchmark group II PAK engagement. Its clean profile at 100 nM across 222 kinases ensures minimal off-target signal in multiplexed assays [2].

In Vitro ADME-Tox Studies Where CYP-Mediated Drug-Drug Interactions Must Be Avoided

Select GNE-2861 for combination studies with CYP3A4-metabolized compounds (e.g., midazolam, certain chemotherapeutics). Its lack of CYP3A4 inhibition (IC50 > 100 µM) eliminates a common confounding factor in co-treatment experiments [3].

Application

Selection Property

Validation Focus

Dissecting Group II vs. Group I PAK Signaling

Isoform-selectivity profile

Group II PAK-specific phenotype attribution

PAK4-ERα Crosstalk and Endocrine Resistance

Model-response endpoint context

Tamoxifen-resistance pathway interpretation

Kinome-Wide Profiling Anchor Reference

Kinome-selectivity benchmark

Selectivity panel and chemoproteomics workflow

Combination In Vitro Studies

CYP3A4 interaction context

Co-treatment design with CYP3A4 substrates

• [1] Zhuang T, et al. p21-activated kinase group II small compound inhibitor GNE-2861 perturbs estrogen receptor alpha signaling and restores tamoxifen-sensitivity in breast cancer cells. Oncotarget. 2015;6(41):43853-43868. PMID: 26554417. View Source
• [2] Chemical Probes Portal. GNE-2861 Probe Report. Updated 2017. View Source
• [3] BindingDB. BDBM50431138 (GNE-2861) CYP3A4 Inhibition Data. Accessed 2026. View Source